Cas no 198284-10-5 (Phthalic Acid 1-(1,2-dimethylpropyl) Ester)

• Product Name: Phthalic Acid 1-(1,2-dimethylpropyl) Ester
• CAS No: 198284-10-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1063735
• PubChem ID: 4389293
• Update Time: 2025-05-19

Phthalic Acid 1-(1,2-dimethylpropyl) Ester Chemical and Physical Properties

Names and Identifiers

• Phthalic Acid 1-(1,2-dimethylpropyl) Ester
• 1,2-Benzenedicarboxylic acid, mono(1,2-dimethylpropyl) ester
• 2-[(1,2-dimethylpropoxy)carbonyl]benzoic acid
• Mono(1,2-dimethylpropyl) phthalate
• Mono-3-methylbutan-2-yl phthalate
• DB-244746
• Phthalsauremethyl-i-Butylester
• 4C1881FM43
• 3-Methylbutan-2-yl hydrogen phthalate
• Phthalic acid, mono-3-methylbutan-2-yl ester
• SCHEMBL6226426
• 2-((3-Methylbutan-2-yloxy)carbonyl)benzoic acid
• AJRMLQSJNSDUHW-UHFFFAOYSA-N
• Q27259390
• 2-(3-methylbutan-2-yloxycarbonyl)benzoic Acid
• 198284-10-5
• AKOS024324530
• UNII-4C1881FM43
• 1,2-Benzenedicarboxylic acid, 1-(1,2-dimethylpropyl) ester

• Inchi： 1S/C13H16O4/c1-8(2)9(3)17-13(16)11-7-5-4-6-10(11)12(14)15/h4-9H,1-3H3,(H,14,15)
• InChI Key： AJRMLQSJNSDUHW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)C(C)C(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Phthalic Acid 1-(1,2-dimethylpropyl) Ester

Phthalic Acid 1-(1,2-Dimethylpropyl) Ester: A Comprehensive Overview

Phthalic acid 1-(1,2-dimethylpropyl) ester, also known by its CAS number 198284-10-5, is a compound of significant interest in various scientific and industrial applications. This ester derivative of phthalic acid has garnered attention due to its unique chemical properties and potential uses in fields such as materials science, pharmaceuticals, and environmental chemistry. The compound's structure, comprising a phthalic acid backbone with a substituted ester group, contributes to its versatility and reactivity.

Recent studies have highlighted the importance of understanding the synthesis and characterization of phthalic acid 1-(1,2-dimethylpropyl) ester. Researchers have explored its thermal stability, mechanical properties, and compatibility with other materials, making it a candidate for advanced polymer applications. For instance, its ability to form stable polymer networks has been leveraged in the development of high-performance adhesives and coatings.

The synthesis of phthalic acid 1-(1,2-dimethylpropyl) ester typically involves esterification reactions under controlled conditions. Scientists have optimized reaction parameters such as temperature, catalyst selection, and reactant ratios to enhance yield and purity. These advancements have not only improved the production efficiency but also opened avenues for large-scale manufacturing.

In terms of applications, this compound has found utility in the formulation of plasticizers for polyvinyl chloride (PVC) materials. Its ability to enhance the flexibility and durability of PVC products has made it a valuable additive in construction and automotive industries. Additionally, ongoing research is exploring its role in drug delivery systems, where its biocompatibility and controlled release properties are under investigation.

Environmental considerations have also come into play with the study of phthalic acid 1-(1,2-dimethylpropyl) ester. Researchers are examining its biodegradation pathways and environmental impact to ensure sustainable use. Findings suggest that under specific microbial conditions, the compound can undergo efficient breakdown, reducing its ecological footprint.

The structural uniqueness of phthalic acid 1-(1,2-dimethylpropyl) ester lies in its branched alkyl group attached to the phthalate backbone. This substitution influences its solubility characteristics and intermolecular interactions. Advanced spectroscopic techniques such as NMR and IR have been employed to elucidate its molecular structure and confirm the presence of key functional groups.

Furthermore, computational chemistry methods have been utilized to predict the electronic properties and reactivity of phthalic acid 1-(1,2-dimethylpropyl) ester. These simulations provide insights into its potential interactions with other molecules and guide experimental designs for novel applications.

In conclusion, phthalic acid 1-(1,2-dimethylpropyl) ester (CAS No: 198284-10-5) stands as a multifaceted compound with promising prospects across diverse industries. Continuous research efforts are expected to uncover new dimensions of its utility while ensuring environmentally responsible practices.